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Compound of Interest

Compound Name: 5-Chloro-2-(propan-2-yl)aniline

Cat. No.: B6326213 Get Quote

Technical Support Center: 5-Chloro-2-(propan-2-
yl)aniline
This guide provides essential safety information, handling procedures, and disposal protocols

for 5-Chloro-2-(propan-2-yl)aniline, tailored for researchers and professionals in drug

development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5-Chloro-2-(propan-2-yl)aniline?

A1: 5-Chloro-2-(propan-2-yl)aniline is classified as a hazardous substance. Key hazards

include:

Acute oral, dermal, and inhalation toxicity.

Causes skin irritation and serious eye irritation.

May cause respiratory irritation.

Suspected of causing genetic defects and cancer.

May cause damage to organs through prolonged or repeated exposure.
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Toxic to aquatic life with long-lasting effects.

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: A comprehensive range of PPE is required to minimize exposure. This includes, but is not

limited to:

Eye/Face Protection: Use chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is

necessary if working in a poorly ventilated area or when dealing with aerosols or dust.

Q3: How should 5-Chloro-2-(propan-2-yl)aniline be stored safely?

A3: Proper storage is crucial to maintain the compound's stability and prevent accidents. Store

in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Q4: What should I do in case of accidental skin or eye contact?

A4: Immediate action is required:

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Q5: How do I properly dispose of waste containing 5-Chloro-2-(propan-2-yl)aniline?

A5: This compound and its container must be disposed of as hazardous waste. Follow all

federal, state, and local regulations. Do not allow it to enter drains or waterways. Contact a

licensed professional waste disposal service.
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Troubleshooting Guides
Scenario 1: I have accidentally spilled a small amount of 5-Chloro-2-(propan-2-yl)aniline on

my lab bench.

Immediate Action: Evacuate the immediate area and ensure proper ventilation. Wear

appropriate PPE, including a respirator.

Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or

earth.

Cleanup: Carefully scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Scenario 2: I am experiencing a headache and dizziness while working with the compound.

Immediate Action: Immediately move to an area with fresh air.

Seek Medical Attention: If symptoms persist, seek immediate medical attention and provide

the Safety Data Sheet (SDS) to the medical personnel.

Review Your Protocol: Re-evaluate your handling procedures and engineering controls to

ensure adequate ventilation and proper use of respiratory protection.

Data Presentation
Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C9H12ClN

Molecular Weight 169.65 g/mol

Appearance Clear, colorless to light yellow liquid

Boiling Point 247.9 °C

Melting Point Not available

Flash Point >110 °C

Table 2: GHS Hazard Classification

Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Germ Cell Mutagenicity Category 2

Carcinogenicity Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2

Hazardous to the Aquatic Environment, Long-

Term Hazard
Category 2

Experimental Protocols
Protocol 1: Standard Handling and Weighing Procedure
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Preparation: Ensure you are in a well-ventilated area, preferably within a chemical fume

hood. Don all required PPE (safety goggles, face shield, nitrile gloves, lab coat).

Container Handling: Before opening, allow the container to come to room temperature to

avoid moisture condensation.

Weighing: Carefully transfer the required amount of 5-Chloro-2-(propan-2-yl)aniline from

the primary container to a secondary, tared container for weighing. Use a clean spatula or

pipette.

Closure: Tightly reseal the primary container immediately after use.

Cleanup: Clean any residual compound from the spatula and weighing area using a suitable

solvent and dispose of the cleaning materials as hazardous waste.

Protocol 2: Small-Scale Spill Response

Assess the Situation: Determine the extent of the spill and ensure you have the necessary

materials for cleanup (absorbent material, waste container, decontamination solution).

Don PPE: Wear a respirator, chemical-resistant gloves, safety goggles, and a lab coat.

Contain the Spill: Gently cover the liquid spill with a non-combustible absorbent material.

Collect the Waste: Carefully scoop the absorbed material into a designated, labeled

hazardous waste container.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., acetone or ethanol), followed by a thorough wash with soap and water. All cleaning

materials should be disposed of as hazardous waste.

Report the Incident: Inform your supervisor or safety officer of the spill and the cleanup

procedure followed.

Visualizations
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Spill Detected Immediate Actions Cleanup Procedure Post-Cleanup

Spill of 5-Chloro-2-(propan-2-yl)aniline Occurs Evacuate Immediate Area Ensure Proper Ventilation Don Appropriate PPE Contain with Inert Absorbent Collect into Hazardous Waste Container Decontaminate Spill Area Dispose of Waste Properly Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a small-scale chemical spill.
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Start: Prepare for Handling

Work in a Chemical Fume Hood

Wear Full PPE
(Goggles, Gloves, Lab Coat)

Weigh Compound Carefully

Tightly Seal Container After Use

Clean Work Area and Tools

Dispose of Contaminated Materials as Hazardous Waste

End of Procedure

Click to download full resolution via product page

Caption: Logical steps for the safe handling of 5-Chloro-2-(propan-2-yl)aniline.

To cite this document: BenchChem. [safe handling and disposal of 5-Chloro-2-(propan-2-
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[https://www.benchchem.com/product/b6326213#safe-handling-and-disposal-of-5-chloro-2-
propan-2-yl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b6326213#safe-handling-and-disposal-of-5-chloro-2-propan-2-yl-aniline
https://www.benchchem.com/product/b6326213#safe-handling-and-disposal-of-5-chloro-2-propan-2-yl-aniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6326213?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6326213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

